Cas no 32654-40-3 (3-Methyl-pyridin-2-ylamine Hydrochloride)

• Product Name: 3-Methyl-pyridin-2-ylamine Hydrochloride
• CAS No: 32654-40-3
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• CID: 53928
• PubChem ID: 2762806
• Update Time: 2025-10-30

3-Methyl-pyridin-2-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyridin-2-amine hydrochloride
• 2-AMINO-3-METHYLPYRIDINE
• 2-amino-3-methylpyridine hydrochloride
• 3-methyl-2-aminopyridinium chloride
• 3-Methyl-pyridin-2-ylamine
• 3-Methylpyridin-2-ylamine hydrochloride
• NSC-176169
• 3-METHYL-PYRIDIN-2-YLAMINE HCL
• 3-methyl-2-pyridinamine hydrochloride
• 3-methylpyridin-2-amine;hydrochloride
• A821357
• AKOS015891770
• 3-Methyl-pyridin-2-ylamine hydrochloride
• FT-0653099
• SCHEMBL8812851
• DTXSID30376467
• NSC176169
• 3-methylpyridin-2-amineHydrochloride
• AB17908
• 32654-40-3
• 3-methylpyridin-2-amine,hydrochloride
• 3-Methyl-pyridin-2-ylamine Hydrochloride

• Inchi： 1S/C6H8N2.ClH/c1-5-3-2-4-8-6(5)7;/h2-4H,1H3,(H2,7,8);1H
• InChI Key： TWPWGZCCJIAXOF-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC=C(C)C=1N

Computed Properties

• Exact Mass: 144.04500
• Monoisotopic Mass: 144.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 2.35540

3-Methyl-pyridin-2-ylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methyl-pyridin-2-ylamine Hydrochloride

Comprehensive Overview of 3-Methyl-pyridin-2-ylamine Hydrochloride (CAS No. 32654-40-3)

3-Methyl-pyridin-2-ylamine Hydrochloride (CAS No. 32654-40-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This hydrochloride salt derivative of 3-methyl-2-aminopyridine is valued for its unique chemical properties, making it a critical intermediate in synthesizing bioactive molecules. Its molecular structure, featuring a pyridine ring substituted with a methyl group and an amine functionality, enables diverse reactivity patterns, particularly in heterocyclic chemistry.

In recent years, the demand for 3-Methyl-pyridin-2-ylamine Hydrochloride has surged due to its applications in developing small-molecule drugs and crop protection agents. Researchers highlight its role in creating kinase inhibitors, a hot topic in oncology research, where targeted therapies are increasingly sought after. The compound’s ability to act as a ligand or building block in metal-organic frameworks (MOFs) also aligns with trends in green chemistry and sustainable catalysis.

From a synthetic perspective, CAS 32654-40-3 is often employed in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex nitrogen-containing scaffolds. Its hydrochloride salt form enhances stability and solubility, addressing common challenges in API formulation (Active Pharmaceutical Ingredient). These attributes make it a recurring subject in patent literature, particularly for neurodegenerative disease and antiviral drug development.

Environmental and regulatory considerations are increasingly shaping the discourse around 3-Methyl-pyridin-2-ylamine Hydrochloride. With the rise of REACH compliance and green solvent initiatives, manufacturers are optimizing synthesis routes to minimize waste. Analytical techniques like HPLC purity testing and LC-MS characterization ensure batch-to-batch consistency, a key concern for quality-focused buyers.

The compound’s relevance extends to material science, where its electron-donating properties contribute to designing organic semiconductors. This intersection with flexible electronics and OLED technology answers growing market interest in next-generation display materials. Such multidisciplinary applications underscore why 32654-40-3 remains a staple in R&D databases.

For procurement specialists, understanding the supply chain dynamics of 3-Methyl-pyridin-2-ylamine HCl is essential. Global suppliers emphasize GMP-grade production and cold chain logistics to preserve integrity. Frequently searched queries like "alternative synthesis methods for 3-methyl-2-aminopyridine derivatives" or "scalable purification techniques for pyridine hydrochlorides" reflect practical industry challenges.

Emerging studies explore the compound’s potential in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs)—a trending area in precision medicine. The amine group’s nucleophilicity allows efficient linkage to payloads, while the methyl substitution fine-tunes lipophilicity. Such innovations align with the broader shift toward personalized therapeutics.

In analytical workflows, 32654-40-3 serves as a reference standard for method validation. Laboratories prioritize HPLC-UV and NMR spectroscopy protocols to verify identity, especially given the rise of counterfeit chemicals in supply chains. These practices address common end-user concerns about batch reproducibility and structural elucidation.

The future trajectory of 3-Methyl-pyridin-2-ylamine Hydrochloride research points toward continuous flow chemistry adaptations and AI-driven retrosynthesis. As automation reshapes chemical manufacturing, this compound’s well-documented reactivity profile positions it as a candidate for high-throughput screening platforms. Such advancements respond to the industry’s push for faster lead optimization cycles.

Ultimately, the sustained interest in CAS 32654-40-3 reflects its versatility across drug discovery, materials engineering, and process chemistry. By addressing both fundamental science questions and applied industrial needs, this compound exemplifies how targeted molecular design drives innovation in multiple sectors.